![molecular formula C26H23N3O6S B384808 ethyl 2-[3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-2-oxo-5-(3-pyridinyl)-2,5-dihydro-1H-pyrrol-1-yl]-4-methyl-1,3-thiazole-5-carboxylate](/img/structure/B384808.png)
ethyl 2-[3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-2-oxo-5-(3-pyridinyl)-2,5-dihydro-1H-pyrrol-1-yl]-4-methyl-1,3-thiazole-5-carboxylate
Overview
Description
Ethyl 2-[3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-2-oxo-5-(3-pyridinyl)-2,5-dihydro-1H-pyrrol-1-yl]-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C26H23N3O6S and its molecular weight is 505.5g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C26H23N3O6S |
|---|---|
Molecular Weight |
505.5g/mol |
IUPAC Name |
ethyl 2-[(4E)-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]-2,3-dioxo-5-pyridin-3-ylpyrrolidin-1-yl]-4-methyl-1,3-thiazole-5-carboxylate |
InChI |
InChI=1S/C26H23N3O6S/c1-4-34-25(33)23-14(3)28-26(36-23)29-20(16-6-5-9-27-12-16)19(22(31)24(29)32)21(30)15-7-8-18-17(11-15)10-13(2)35-18/h5-9,11-13,20,30H,4,10H2,1-3H3/b21-19+ |
InChI Key |
MEOXVDGFXBCWJS-XUTLUUPISA-N |
SMILES |
CCOC(=O)C1=C(N=C(S1)N2C(C(=C(C3=CC4=C(C=C3)OC(C4)C)O)C(=O)C2=O)C5=CN=CC=C5)C |
Isomeric SMILES |
CCOC(=O)C1=C(N=C(S1)N2C(/C(=C(/C3=CC4=C(C=C3)OC(C4)C)\O)/C(=O)C2=O)C5=CN=CC=C5)C |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)N2C(C(=C(C3=CC4=C(C=C3)OC(C4)C)O)C(=O)C2=O)C5=CN=CC=C5)C |
Origin of Product |
United States |
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